Cas no 69746-32-3 (1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-)

1H-Tetrazole,1-methyl-5-(3-nitrophenyl)- structure
69746-32-3 structure
Product Name:1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-
CAS No:69746-32-3
MF:C8H7N5O2
MW:205.173480272293
CID:501955
PubChem ID:14045078
Update Time:2025-04-19

1H-Tetrazole,1-methyl-5-(3-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Tetrazole,1-methyl-5-(3-nitrophenyl)-
    • 1-Methyl-5-(3-nitrophenyl)tetrazole
    • 1-methyl-5-(3-nitrophenyl)-1H-Tetrazole
    • MFCD11044129
    • FT-0704087
    • DTXSID50554947
    • 1-Methyl-5-(3-nitrophenyl)-tetrazole
    • QKAFKWWKUGJFIJ-UHFFFAOYSA-N
    • 1-Methyl-5-(3-nitro-phenyl)-1H-tetraZole
    • SCHEMBL4429016
    • 69746-32-3
    • Inchi: 1S/C8H7N5O2/c1-12-8(9-10-11-12)6-3-2-4-7(5-6)13(14)15/h2-5H,1H3
    • InChI Key: QKAFKWWKUGJFIJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)C1=NN=NN1C)=O

Computed Properties

  • Exact Mass: 205.06011
  • Monoisotopic Mass: 205.05997448g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 89.4Ų

Experimental Properties

  • PSA: 86.74
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